Cas no 1506-53-2 (N-Dodecylacrylamide)

• Product Name: N-Dodecylacrylamide
• CAS No: 1506-53-2
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• MDL: MFCD08276361
• CID: 231853
• PubChem ID: 87558402
• Update Time: 2025-06-09

N-Dodecylacrylamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-dodecyl-
• N-Dodecylacrylamide
• N-dodecylprop-2-enamide
• 2-Propenamide,N-dodecyl
• Acrylsaeure-dodecylamid
• EINECS 216-136-0
• N-dodecanoylacrylamide
• N-Dodecyl-acrylamid
• N-Laurylacrylamide
• 2-Propenamide, N-dodecyl-
• XQPVIMDDIXCFFS-UHFFFAOYSA-N
• D3316
• 1506-53-2
• MFCD08276361
• AS-58480
• BAA50653
• CS-0167914
• SY054129
• NS00024922
• DTXSID50164580
• SCHEMBL232770
• A884147
• D90172
• AKOS025402705
• N-Dodecylacrylamide, >/=97%
• DTXCID5087071

• MDL： MFCD08276361
• Inchi： 1S/C15H29NO/c1-3-5-6-7-8-9-10-11-12-13-14-16-15(17)4-2/h4H,2-3,5-14H2,1H3,(H,16,17)
• InChI Key： XQPVIMDDIXCFFS-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 239.22500
• Monoisotopic Mass: 239.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• Molecular Weight: 239.40
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.863
• Melting Point: 55.0 to 60.0 deg-C
• Boiling Point: 155°C/1mmHg(lit.)
• Flash Point: 229.7°C
• Refractive Index: 1.452
• PSA: 32.59000
• LogP: 5.04980
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Dodecylacrylamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials

Additional information on N-Dodecylacrylamide

Introduction to N-Dodecylacrylamide (CAS No. 1506-53-2): Applications and Recent Research Developments

N-Dodecylacrylamide, with the chemical formula C₁₄H₂₇NO₂ and the CAS number 1506-53-2, is a significant compound in the field of polymer chemistry and biomedical applications. This linear acrylamide derivative, featuring a dodecyl side chain, has garnered considerable attention due to its unique physicochemical properties and versatile functionalities. The dodecyl moiety contributes to its hydrophobic characteristics, making it an excellent candidate for various industrial and scientific applications.

The compound is primarily known for its role as a monomer in the synthesis of water-soluble polymers and hydrogels. Its ability to form cross-linked networks under specific conditions has led to its extensive use in drug delivery systems, tissue engineering, and as a component in personal care products. The acrylamide group provides a reactive site for copolymerization with other monomers, enhancing the material's adaptability for different applications.

Recent research has highlighted the potential of N-Dodecylacrylamide in developing advanced biomedical materials. For instance, studies have demonstrated its efficacy in creating biocompatible hydrogels that can be used for encapsulating therapeutic agents. These hydrogels exhibit controlled release profiles, which are crucial for optimizing drug delivery in clinical settings. The incorporation of the dodecyl group into the polymer matrix also improves the hydrogel's mechanical stability, making it suitable for applications such as wound dressings and scaffolds for cell culture.

In addition to its biomedical applications, N-Dodecylacrylamide has found utility in environmental science and material engineering. Its amphiphilic nature allows it to act as a surfactant or emulsifier, facilitating the dispersion of hydrophobic substances in aqueous systems. This property is particularly valuable in formulating detergents, coatings, and adhesives where controlled solubility and stability are essential.

Recent advancements in polymer chemistry have expanded the scope of N-Dodecylacrylamide applications. Researchers have explored its use in creating stimuli-responsive polymers that can undergo reversible changes upon exposure to external stimuli such as pH, temperature, or light. These smart polymers have potential applications in smart drug delivery systems, where the release of therapeutic agents can be precisely tuned based on physiological conditions.

The synthesis of N-Dodecylacrylamide typically involves the reaction of dodecanol with acrylic acid or acrylonitrile followed by hydrolysis or reduction, depending on the desired product form. The process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production techniques, making N-Dodecylacrylamide more accessible for industrial-scale applications.

The compound's biocompatibility and low toxicity make it an attractive choice for biomedical research. Studies have shown that N-Dodecylacrylamide-based materials do not elicit significant immune responses when tested in vitro and in vivo. This characteristic is crucial for developing implants and medical devices that can be safely integrated into biological systems.

One of the most promising areas of research involving N-Dodecylacrylamide is its application in nanotechnology. Researchers are investigating its potential as a building block for constructing nanocarriers that can transport drugs across biological barriers. The ability to functionalize these nanocarriers with targeting ligands further enhances their specificity and efficacy in delivering therapeutic agents to target sites.

The environmental impact of using N-Dodecylacrylamide has also been a subject of interest. Studies have assessed its biodegradability and ecotoxicity profile to ensure that its use does not pose significant environmental risks. The compound's degradation products are generally non-toxic, indicating that it can be safely disposed of without causing harm to ecosystems.

In conclusion, N-Dodecylacrylamide (CAS No. 1506-53-2) is a multifunctional compound with broad applications across various industries. Its unique properties make it an invaluable material for developing advanced biomedical devices, smart polymers, and environmentally friendly products. Ongoing research continues to uncover new possibilities for this versatile compound, reinforcing its importance in modern science and technology.